![molecular formula C15H12ClN3S B2757455 5-benzyl-4-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol CAS No. 451501-91-0](/img/structure/B2757455.png)
5-benzyl-4-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol
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Description
5-Benzyl-4-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol is a chemical compound with the molecular formula C15H12ClN3S and a molecular weight of 301.8 . It is also known by its IUPAC name 5-benzyl-4-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl hydrosulfide .
Molecular Structure Analysis
The molecular structure of this compound consists of a triazole ring attached to a benzyl group and a 4-chlorophenyl group . The InChI code for this compound is 1S/C15H12ClN3S/c16-12-6-8-13(9-7-12)19-14(17-18-15(19)20)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,20) .Physical And Chemical Properties Analysis
This compound is a solid compound . Its SMILES string is SC1=NN=C(C2=CC=C(Cl)C=C2)N1CC3=CC=CC=C3 .Scientific Research Applications
Antimicrobial Activity
5-Benzyl-4-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol and its derivatives have been explored for their antimicrobial properties. Research by Purohit et al. (2011) demonstrated that certain derivatives exhibited significant inhibition of bacterial and fungal growth, comparing favorably with standard drugs (Purohit, Dodiya, Ghetiya, Vekariya, & Joshi, 2011). Additionally, Idrees, Kola, and Siddiqui (2019) reported the synthesis of novel 6-AminoTriazolo-Thiadiazoles integrated with benzofuran and pyrazole moieties, which demonstrated promising antimicrobial activities (Idrees, Kola, & Siddiqui, 2019).
Corrosion Inhibition
Gece and Bilgiç (2012) found that compounds containing the this compound moiety, specifically 5-[4-(methylthio)benzyl]-4H-1,2,4-triazole-3-thiol, exhibited substantial inhibition of zinc corrosion in acidic medium. Their research offered insights into the molecular structures and inhibition efficiencies of these compounds (Gece & Bilgiç, 2012).
Photostabilization in Polymers
Ali et al. (2016) synthesized a series of 4-(4-substituted benzylideneamino)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiols and studied their use as photostabilizers for polystyrene films against photodegradation. The additives enhanced the photostability of the films, acting as UV radiation absorbers or radical scavengers (Ali, El‐Hiti, Tomi, Haddad, Al-qaisi, & Yousif, 2016).
Antitumor Activities
El-Moneim, El‐Deen, and El-Fattah (2011) prepared various derivatives, including 4-Benzylidene-2-(p-chlorophenyl)-4H-oxazol-5-one, and evaluated their antioxidant and antitumor activities. Their study revealed significant biological activity against both antioxidant and tumor targets (El-Moneim, El‐Deen, & El-Fattah, 2011).
properties
IUPAC Name |
3-benzyl-4-(4-chlorophenyl)-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3S/c16-12-6-8-13(9-7-12)19-14(17-18-15(19)20)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDJDUNCKBAJQLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NNC(=S)N2C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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